Cas no 946231-37-4 (4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine)

• Product Name: 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine
• CAS No: 946231-37-4
• MF: C₂₃H₂₃FN₄O₂
• MW: 406.452728509903
• CID: 6489476
• Update Time: 2025-10-31

4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine
• (3-fluorophenyl)-[4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazin-1-yl]methanone

• Inchi： 1S/C23H23FN4O2/c1-16-6-8-20(9-7-16)30-22-15-21(25-17(2)26-22)27-10-12-28(13-11-27)23(29)18-4-3-5-19(24)14-18/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： WPVUHDVWWBFBQK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)(N1CCN(C2C=C(OC3=CC=C(C)C=C3)N=C(C)N=2)CC1)=O

Additional information on 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine

Comprehensive Analysis of 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine (CAS No. 946231-37-4)

In the rapidly evolving field of pharmaceutical chemistry, 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine (CAS No. 946231-37-4) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated for convenience in research, belongs to the class of piperazine derivatives, which are widely studied for their bioactivity. Researchers and industry professionals frequently search for terms like "piperazine-based drug discovery", "fluorobenzoyl derivatives in medicine", and "pyrimidine synthesis techniques", reflecting the growing interest in this molecule.

The molecular structure of 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine combines a pyrimidine core with a 3-fluorobenzoyl moiety, a configuration that enhances its binding affinity to specific biological targets. Recent studies highlight its potential in modulating key enzymatic pathways, making it a candidate for further investigation in drug development. Searches related to "enzyme inhibitors 2024" and "small molecule therapeutics" align with these findings, underscoring the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 946231-37-4 involves multi-step organic reactions, including piperazine acylation and pyrimidine etherification. These methods are frequently queried in academic and industrial settings, with keywords such as "optimized synthesis of heterocyclic compounds" and "green chemistry approaches" gaining traction. The compound’s stability under physiological conditions further supports its viability for preclinical studies, a topic often explored in forums discussing "ADME properties of novel drugs".

Beyond its chemical attributes, the pharmacological potential of 4-4-(3-fluorobenzoyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine is a hot topic in personalized medicine and targeted therapy. With increasing searches for "next-generation kinase inhibitors" and "precision medicine breakthroughs", this compound’s mechanism of action is being scrutinized for applications in oncology and neurology. Its fluorinated aromatic ring contributes to enhanced membrane permeability, a feature highly sought after in CNS drug design.

In conclusion, CAS No. 946231-37-4 represents a promising scaffold for medicinal chemists, bridging gaps between synthetic feasibility and biological efficacy. As the scientific community continues to explore "structure-activity relationships (SAR)" and "fragment-based drug design", this compound’s versatility ensures its place in future therapeutic innovations. Its alignment with trending search terms like "high-throughput screening hits" and "drug repurposing candidates" further validates its significance in modern research.